Cas no 893740-24-4 (Methyl 5-cyclopropylnicotinate)

Methyl 5-cyclopropylnicotinate structure

893740-24-4 structure

Product Name:Methyl 5-cyclopropylnicotinate

CAS No:893740-24-4

MF:C₁₀H₁₁NO₂

MW:177.199842691422

CID:1031163

PubChem ID:23004876

Update Time:2024-10-26

Methyl 5-cyclopropylnicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-cyclopropylnicotinate
- Methyl 5-cyclopropyl-3-pyridinecarboxylate (ACI)
- CS-0301996
- SCHEMBL17067735
- DTXSID40629592
- 893740-24-4
- AKOS004119013
- EN300-648275
- Methyl5-cyclopropylnicotinate
- SB54171
- methyl 5-cyclopropylpyridine-3-carboxylate
- DB-265483
- J-522480
- Inchi： 1S/C10H11NO2/c1-13-10(12)9-4-8(5-11-6-9)7-2-3-7/h4-7H,2-3H2,1H3
- InChI Key： IFKBAHVKDUCQJB-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C2CC2)C=NC=1)OC

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 39.2Å²

Methyl 5-cyclopropylnicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM177552-1g	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	1g	$320	2023-02-16
Chemenu	CM177552-1g	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	1g	$482	2021-08-05
Alichem	A029206089-250mg	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	250mg	$275.00	2023-08-31
Alichem	A029206089-1g	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	1g	$708.64	2023-08-31
Enamine	EN300-648275-0.05g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.05g	$612.0	2023-05-30
Enamine	EN300-648275-0.1g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.1g	$640.0	2023-05-30
Enamine	EN300-648275-0.25g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.25g	$670.0	2023-05-30
Enamine	EN300-648275-0.5g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.5g	$699.0	2023-05-30
Enamine	EN300-648275-1.0g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		1g	$728.0	2023-05-30
Enamine	EN300-648275-2.5g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		2.5g	$1428.0	2023-05-30

Methyl 5-cyclopropylnicotinate Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

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